Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate
Overview
Description
Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate, also known as EMBB, is a compound used in various scientific research applications. It is a versatile molecule that is used for a variety of purposes, including as a synthetic intermediate, a catalyst, and a reagent. EMBB has been extensively studied by scientists due to its unique structure, reactivity, and potential applications.
Scientific Research Applications
Synthesis and Biological Activity : Research has been conducted on synthesizing derivatives of Ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate and testing their biological activities. For example, studies have explored the synthesis and anti-inflammatory activity of imidazo[1,2-a]pyrazine derivatives, showing potential in developing anti-inflammatory drugs (Abignente et al., 1992).
Proteinase Inhibition and Anticoagulant Effects : Some derivatives of this compound, like FOY, have been studied for their inhibitory effects on serine proteinases. These compounds have shown potential in acting as anticoagulants, inhibiting enzymes like thrombin and factor Xa (Ohno et al., 1980).
Antiplatelet and Antithrombotic Properties : Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate (YD-3) and its derivatives have been identified as potential antiplatelet agents. They have shown inhibitory effects on platelet aggregation, indicating their use in developing new antiplatelet drugs (Chen et al., 2008).
Chemical Synthesis and Structural Studies : Research has also focused on the synthesis of various chemical derivatives and studying their structural properties. This includes the synthesis and spectroscopic studies of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate, providing insights into the molecular structure and behavior of such compounds (Koca et al., 2014).
Gastroprotective Activities : Studies have explored the gastroprotective activity of related compounds, like ethyl-4-[(3,5-di-tert-butyl-2-hydroxybenzylidene)amino]benzoate, against gastric mucosal ulcers. This highlights the potential therapeutic applications of these compounds in treating gastrointestinal disorders (Halabi et al., 2014).
Applications in Liquid Crystalline Polysiloxanes : Some studies have synthesized monomers containing the ethyl benzoate function and investigated their properties as precursors for side-chain liquid crystalline polysiloxanes. This research indicates potential applications in material science and polymer chemistry (Bracon et al., 2000).
Mechanism of Action
Target of Action
It is structurally similar to imatinib , a known inhibitor of Bcr-Abl protein tyrosine kinase , c-Kit , and a platelet-derived growth factor receptor . These targets are involved in cell proliferation and growth, and their inhibition can lead to the control of certain types of cancers .
Mode of Action
Given its structural similarity to imatinib , it may also act as an ATP-competitive selective inhibitor . This means it competes with ATP for binding to the kinase domain of its targets, thereby inhibiting their activity and downstream signaling pathways .
Biochemical Pathways
If we consider its potential similarity to imatinib , it might affect pathways related to cell proliferation and growth, such as the Bcr-Abl signaling pathway .
Result of Action
If it acts similarly to imatinib , it could potentially inhibit uncontrolled cell proliferation and growth, thereby controlling certain types of cancers .
Properties
IUPAC Name |
ethyl 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3/c1-3-27-22(26)18-9-6-8-17(15-18)21(25)20-10-5-4-7-19(20)16-24-13-11-23(2)12-14-24/h4-10,15H,3,11-14,16H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFOPEOMCHVEDKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C(=O)C2=CC=CC=C2CN3CCN(CC3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10643866 | |
Record name | Ethyl 3-{2-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10643866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
366.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898782-92-8 | |
Record name | Ethyl 3-{2-[(4-methylpiperazin-1-yl)methyl]benzoyl}benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10643866 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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